Cas no 1805204-06-1 (3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine
• CAS No: 1805204-06-1
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4846759
• Update Time: 2025-05-19

3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-3-7-6(4-12)5(8(10)11)1-2-13-7/h1-2,8H,3H2
• InChI Key： JVOWXXHPRJXQJN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CF)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine

Introduction to 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1805204-06-1)

3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine, a compound with the chemical identifier CAS No. 1805204-06-1, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in the development of therapeutic agents. The presence of multiple fluorine and cyano substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for various applications.

The structural framework of 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine consists of a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 4-position, and a fluoromethyl group at the 2-position. This specific arrangement of functional groups contributes to its reactivity and potential biological interactions. The cyano group, known for its nucleophilic character, can participate in various chemical reactions such as nucleophilic addition and condensation reactions. On the other hand, the fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The multifaceted nature of 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine makes it an attractive scaffold for drug discovery. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique combination of substituents in this compound allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, which is crucial for developing effective pharmaceuticals.

One of the most compelling aspects of 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine is its ability to interact with biological targets through multiple mechanisms. The cyano group can form hydrogen bonds with polar residues in proteins, while the fluorine atoms can engage in halogen bonding or π-stacking interactions. These interactions are critical for achieving high binding affinity and selectivity, which are essential for drug development. Furthermore, the presence of both electron-withdrawing and electron-donating groups in the molecule can influence its metabolic stability and bioavailability.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and fluorination processes. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoromethyl and difluoromethyl groups efficiently. These synthetic strategies highlight the importance of modern chemical techniques in facilitating the preparation of complex molecules like this one.

In terms of biological activity, preliminary studies have shown that 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine exhibits promising properties as an intermediate in drug development. It has been investigated for its potential role in modulating enzyme activity and receptor binding. For example, researchers have explored its interactions with kinases and other enzymes involved in signal transduction pathways. The ability of this compound to inhibit or activate specific enzymes could make it valuable in treating diseases associated with abnormal signaling cascades.

The use of computational chemistry has also played a significant role in understanding the behavior of 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine. Molecular modeling techniques have been employed to predict its binding mode to biological targets and to identify key interactions that contribute to its pharmacological effects. These studies have provided valuable insights into how structural modifications can enhance its therapeutic potential. By leveraging computational tools, researchers can accelerate the drug discovery process and design more effective derivatives.

The future prospects for 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine are vast, particularly as more research is conducted into its applications in medicine. Ongoing studies aim to explore its efficacy in preclinical models and to identify potential side effects or toxicities. Additionally, efforts are being made to develop more efficient synthetic routes that minimize waste and improve scalability. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play a crucial role in addressing unmet medical needs.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1805204-06-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development. With continued innovation in synthetic chemistry and computational biology, this molecule is poised to contribute to advancements in drug discovery and therapeutic intervention.